Cas no 178876-82-9 (methyl 6-amino-5-bromo-pyridine-2-carboxylate)

• Product Name: methyl 6-amino-5-bromo-pyridine-2-carboxylate
• CAS No: 178876-82-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD08062950
• CID: 836199
• PubChem ID: 10704661
• Update Time: 2025-11-02

methyl 6-amino-5-bromo-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-bromopicolinate
• 2-Pyridinecarboxylic acid, 6-amino-5-bromo-, methyl ester
• 6-Amino-5-bromo-pyridine-2-carboxylic acid methyl ester
• methyl 6-amino-5-bromopyridine-2-carboxylate
• 6-AMINO-5-BROMO-2-PYRIDINECARBOXYLIC ACID METHYL ESTER
• methyl 6-amino-5-bromo-2-pyridinecarboxylate
• 6-Amino-5-bromopyridine-2-carboxylic acid methyl ester
• Methyl 6-amino-5-bromo-pyridine-2-carboxylate
• OQUCMNQHZFOMPC-UHFFFAOYSA-N
• methyl-6-Amino-5-bromo Picolinate
• STL556744
• Methyl 6-amino-5-bromopyridine-2-carboxylate,97%
• BBL102935
• DTXSID80443774
• MFCD08062950
• DB-012477
• CS-W000596
• 178876-82-9
• SCHEMBL2011085
• DS-15780
• AKOS005259278
• SY039108
• J-011409
• AC-28211
• EN300-4263540
• METHYL6-AMINO-5-BROMOPICOLINATE
• SB34373
• methyl 6-amino-5-bromo-pyridine-2-carboxylate

• MDL： MFCD08062950
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)5-3-2-4(8)6(9)10-5/h2-3H,1H3,(H2,9,10)
• InChI Key： OQUCMNQHZFOMPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=NC=1N

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.662
• Boiling Point: 359.186℃ at 760 mmHg
• Flash Point: 171.03 °C
• PSA: 65.21000
• LogP: 1.79410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-amino-5-bromo-pyridine-2-carboxylate

Comprehensive Overview of Methyl 6-Amino-5-Bromo-Pyridine-2-Carboxylate (CAS 178876-82-9)

Methyl 6-amino-5-bromo-pyridine-2-carboxylate (CAS 178876-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyridine derivative family and is characterized by its unique structural features, including an amino group at the 6-position, a bromo substituent at the 5-position, and a methyl ester at the 2-position. Researchers and industry professionals frequently search for "methyl 6-amino-5-bromo-pyridine-2-carboxylate synthesis" or "CAS 178876-82-9 applications," reflecting its importance in synthetic chemistry.

The molecular formula of methyl 6-amino-5-bromo-pyridine-2-carboxylate is C₇H₇BrN₂O₂, with a molecular weight of 231.05 g/mol. Its precise structure makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry highlight the growing demand for "pyridine derivatives in drug discovery," and this compound fits perfectly into this niche due to its versatile reactivity. The presence of both amino and bromo groups allows for further functionalization, making it a key building block in medicinal chemistry.

One of the most searched topics related to CAS 178876-82-9 is its role in "pharmaceutical intermediates." This compound is often utilized in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of kinase inhibitors and antiviral agents. The bromo group facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug design. Additionally, queries like "methyl 6-amino-5-bromo-pyridine-2-carboxylate solubility" are common, as researchers seek to optimize reaction conditions for its use in various solvents.

In agrochemical applications, methyl 6-amino-5-bromo-pyridine-2-carboxylate serves as a precursor for herbicides and fungicides. The pyridine core is a recurring motif in crop protection agents, and modifications to its structure can enhance bioactivity. With the increasing focus on sustainable agriculture, searches for "eco-friendly pyridine-based agrochemicals" have risen, positioning this compound as a candidate for greener alternatives.

The synthesis of methyl 6-amino-5-bromo-pyridine-2-carboxylate typically involves bromination and esterification steps, starting from commercially available pyridine derivatives. Researchers often look for "optimized synthesis routes for CAS 178876-82-9" to improve yields and reduce costs. Recent advancements in catalytic methods have made its production more efficient, aligning with the industry's push toward cost-effective and scalable processes.

From a regulatory standpoint, CAS 178876-82-9 is not classified as a hazardous material under major chemical inventories, which simplifies its handling and transportation. However, proper laboratory practices should always be followed. Searches for "safety data sheet methyl 6-amino-5-bromo-pyridine-2-carboxylate" indicate users' awareness of safe handling protocols.

Market dynamics for methyl 6-amino-5-bromo-pyridine-2-carboxylate reflect its niche but growing demand. Pharmaceutical companies and contract research organizations (CROs) are the primary consumers, driven by the need for novel drug candidates. The compound's pricing and availability are frequently queried, with terms like "buy methyl 6-amino-5-bromo-pyridine-2-carboxylate" or "CAS 178876-82-9 suppliers" appearing in search trends.

In conclusion, methyl 6-amino-5-bromo-pyridine-2-carboxylate (CAS 178876-82-9) is a versatile and valuable intermediate in both pharmaceutical and agrochemical industries. Its unique structure and reactivity make it a focal point for researchers exploring "pyridine chemistry applications" and "heterocyclic compound synthesis." As the demand for specialized intermediates grows, this compound is poised to remain a key player in synthetic organic chemistry.